Cas no 4245-76-5 (1-Methyl-3-nitroguanidine)
1-Methyl-3-nitroguanidine is a nitroguanidine derivative with applications in organic synthesis and energetic materials research. Its chemical structure, featuring a nitro group adjacent to a guanidine core, contributes to its reactivity and potential as an intermediate in the preparation of specialized compounds. The compound exhibits stability under controlled conditions, making it suitable for laboratory use in synthetic pathways. Its nitro functionality allows for further derivatization, enabling the development of novel materials with tailored properties. Researchers value 1-methyl-3-nitroguanidine for its consistent purity and compatibility with a range of reaction conditions, supporting advancements in pharmaceuticals, agrochemicals, and propellant formulations. Proper handling and storage are essential due to its energetic nature.
1-Methyl-3-nitroguanidine structure
Product Name:1-Methyl-3-nitroguanidine
CAS No:4245-76-5
MF:C2H6N4O2
MW:118.0946393013
MDL:MFCD00024167
CID:44868
PubChem ID:24861030
Update Time:2025-05-22
1-Methyl-3-nitroguanidine Chemical and Physical Properties
Names and Identifiers
-
- MNQ
- N-Methyl-N-nitroguanidine
- Methylnitroguanidine
- (E)-N-Methyl[oxido(oxo)hydrazono]methanediamine
- 1-methyl-3-nitro-guanidin
- Guanidine, 1-methyl-3-nitro-
- Guanidine, N-methyl-N'-nitro-
- N-METHYL-N'-NITROGUANIDINE
- 1-METHYL-3-NITROGUANIDINE
- 1-Methyl-3-nitorguanidine
- N'-Nitro-N-methylguanidine
- 1-METHYL-3-NITRO-1-NITROGUANIDINE
- 2-methyl-1-nitroguanidine
- 1-methyl-3-nitroguanidine (contains ca. 25% water
- J-504928
- DTXSID70195230
- AKOS003397414
- LS-12941
- 1-Methyl-3-nitro-guanidine
- N''-METHYL-N-NITROGUANIDINE
- Q17578672
- FT-0656957
- METHYL-3-NITROGUANIDINE, 1-
- MFCD00024167
- 4245-76-5
- AKOS015995401
- CS-0015761
- D87774
- SCHEMBL422868
- 1-methyl-2-nitroguanidine
- 1-Methyl-3-nitroguanidine
-
- MDL： MFCD00024167
- Inchi： 1S/C2H6N4O2/c1-4-2(3)5-6(7)8/h1H3,(H3,3,4,5)
- InChI Key： XCXKNNGWSDYMMS-UHFFFAOYSA-N
- SMILES： [O-][N+](N/C(/N)=N/C)=O
Computed Properties
- Exact Mass: 118.04900
- Monoisotopic Mass: 118.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.7
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Color/Form: White acicular crystals
- Density: 1.5428 (rough estimate)
- Melting Point: 158.0 to 162.0 deg-C
- Boiling Point: 220.6°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- PSA: 93.73000
- LogP: 0.32660
- Solubility: Uncertain
1-Methyl-3-nitroguanidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H228,H302,H312,H315,H319,H332,H335
- Warning Statement： P210,P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN 1325 4.1/PG 2
- WGK Germany：3
- Hazard Category Code： 11-20/21/22-36/37/38
- Safety Instruction： S16-S26-S36/37/39-S48
- RTECS：MF4125000
-
Hazardous Material Identification：
- HazardClass：4.1
- PackingGroup：III
- Safety Term：4.1
- Packing Group：III
- Risk Phrases：R11; R20/21/22; R36/37/38
1-Methyl-3-nitroguanidine Customs Data
- HS CODE：2925290090
- Customs Data：
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1-Methyl-3-nitroguanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M823082-500g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 99% | 500g |
￥667.00 | 2022-10-10 | |
| TRC | M323735-25g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 25g |
$ 91.00 | 2023-09-07 | ||
| TRC | M323735-50g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 50g |
$ 135.00 | 2022-06-04 | ||
| TRC | M323735-100g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 100g |
$ 250.00 | 2022-06-04 | ||
| TRC | M323735-250g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 250g |
$696.00 | 2023-05-17 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015693-25g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 99% | 25g |
￥59 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015693-5g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 99% | 5g |
￥35 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M23320-25g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 25g |
¥66.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M23320-5g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 5g |
¥46.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M23320-500g |
1-Methyl-3-nitroguanidine |
4245-76-5 | 500g |
¥696.0 | 2021-09-08 |
1-Methyl-3-nitroguanidine Suppliers
Shanghai Bent Chemical Co., Ltd
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(CAS:4245-76-5)1-Methyl-3-nitroguanidine
Order Number:BenTe0054
Stock Status:in Stock
Quantity:t
Purity:90.0%
Pricing Information Last Updated:Wednesday, 12 November 2025 11:45
Price ($):inquiry
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:4245-76-5)Methyl nitroguanidine
Order Number:sfd17048
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:4245-76-5)
Order Number:SFD780
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4245-76-5)1-Methyl-3-nitroguanidine
Order Number:LE6571;LE14460;LE8711637
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
1-Methyl-3-nitroguanidine Related Literature
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Maha Farouk,Lobna Abd El Aziz Hussein,Noha Fathy El Azab Anal. Methods 2016 8 4563
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Muriel L. Hardy-Klein J. Chem. Soc. 1957 70
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3. 783. The denitration of nitroguanidines in strong acids. Part I. The correlation of rate constants with the acidity function, H0, and activities of solvent entitiesT. G. Bonner,J. C. Lockhart J. Chem. Soc. 1958 3852
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Ming Li,Xiaofeng Liu,Xiude Hua,Wei Yin,Qingkui Fang,Minghua Wang Anal. Methods 2014 6 6541
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Andrea C. Portmann,Gregory H. LeFevre,Rennosuke Hankawa,David Werner,Christopher P. Higgins Environ. Sci.: Water Res. Technol. 2022 8 1092
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
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- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
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